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Compound of Interest

Compound Name:
4,4-Dimethyl-cyclohexanone-

2,2,6,6-d4

CAS No.: 418866-12-0

Cat. No.: B1145211 Get Quote

Isotopic labeling is a powerful technique that provides invaluable insights into reaction

mechanisms, molecular structures, and the behavior of complex systems.[1] In quantitative

analysis, particularly in liquid chromatography-mass spectrometry (LC-MS), deuterated internal

standards are pivotal for achieving precise and reproducible results.[2][3] 4,4-Dimethyl-
cyclohexanone-2,2,6,6-d4 is a deuterated analog of 4,4-dimethylcyclohexanone, designed for

use as an internal standard in analytical and research applications. The substitution of four

hydrogen atoms with deuterium at the 2 and 6 positions results in a +4 Da mass increase,

allowing for clear differentiation from the unlabeled analyte in mass spectrometry while

maintaining nearly identical chemical and physical properties.[4][5] This guide provides a

comprehensive overview of the synthesis, characterization, and application of this stable

isotope-labeled compound.

Physicochemical Properties and Characterization
While specific experimental data for 4,4-Dimethyl-cyclohexanone-2,2,6,6-d4 is not

extensively published, its properties can be reliably inferred from its non-deuterated counterpart

and general principles of isotopic labeling.
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Property Expected Value

CAS Number 41866-12-0

Molecular Formula C8H10D4O

Molecular Weight 130.22 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point
Approx. 174 °C (similar to non-deuterated

analog)

Density
Approx. 0.9 g/mL at 25 °C (slightly denser than

non-deuterated analog)

Isotopic Purity Typically ≥98 atom % D

Spectroscopic Characterization
The successful synthesis and purity of 4,4-Dimethyl-cyclohexanone-2,2,6,6-d4 would be

confirmed through various spectroscopic techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show a significant reduction in the

signals corresponding to the protons at the 2 and 6 positions of the cyclohexanone ring.

The remaining signals would be from the methyl groups at position 4 and the protons at

positions 3 and 5.

²H NMR: The deuterium NMR spectrum would display a signal corresponding to the

deuterium atoms at the 2 and 6 positions, confirming the location of the isotopic label.

¹³C NMR: The carbon-13 NMR spectrum would show characteristic shifts for the carbonyl

carbon, the quaternary carbon at position 4, and the methylene and methyl carbons. The

signals for the deuterated carbons (C2 and C6) would exhibit splitting due to carbon-

deuterium coupling and a slight isotopic shift.[6]

Mass Spectrometry (MS):
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Mass spectrometry is a crucial technique for confirming the incorporation of deuterium.[7]

The mass spectrum of 4,4-Dimethyl-cyclohexanone-2,2,6,6-d4 is expected to show a

molecular ion peak (M+) at m/z 130, which is 4 mass units higher than the unlabeled 4,4-

dimethylcyclohexanone (m/z 126).[5] This mass shift is the fundamental property that

allows it to function as an internal standard.[2]

Synthesis of 4,4-Dimethyl-cyclohexanone-2,2,6,6-d4
While a specific, published synthesis for 4,4-Dimethyl-cyclohexanone-2,2,6,6-d4 is not

readily available, a plausible route involves the acid- or base-catalyzed hydrogen-deuterium

exchange of the enolizable protons of 4,4-dimethylcyclohexanone.

Proposed Synthetic Workflow

Synthesis of 4,4-Dimethyl-cyclohexanone-2,2,6,6-d4

4,4-Dimethylcyclohexanone

Reaction Mixture
(Heating/Stirring)

Deuterated Solvent (e.g., D2O) Acid or Base Catalyst

Workup and Extraction

Quenching

Purification
(e.g., Distillation)

4,4-Dimethyl-cyclohexanone-2,2,6,6-d4
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Caption: Proposed synthetic workflow for 4,4-Dimethyl-cyclohexanone-2,2,6,6-d4.

Detailed Protocol:
Reaction Setup: In a round-bottom flask equipped with a reflux condenser, 4,4-

dimethylcyclohexanone is dissolved in a deuterated solvent such as deuterium oxide (D₂O).

[7]

Catalysis: A catalytic amount of a strong acid (e.g., DCl) or a strong base (e.g., NaOD) is

added to the mixture. The choice of catalyst will depend on the stability of the starting

material and the desired reaction kinetics.

Reaction: The mixture is heated to reflux and stirred for a prolonged period to allow for the

exchange of the alpha-protons with deuterium from the solvent. The progress of the reaction

can be monitored by taking small aliquots and analyzing them by ¹H NMR or GC-MS.

Workup: After the desired level of deuteration is achieved, the reaction is cooled to room

temperature. The catalyst is neutralized, and the product is extracted with an organic solvent

(e.g., diethyl ether or dichloromethane).

Purification: The combined organic extracts are dried over an anhydrous salt (e.g., Na₂SO₄)

and the solvent is removed under reduced pressure. The crude product is then purified,

typically by distillation, to yield the final 4,4-Dimethyl-cyclohexanone-2,2,6,6-d4.

Application as an Internal Standard in Quantitative
Analysis
The primary application of 4,4-Dimethyl-cyclohexanone-2,2,6,6-d4 is as an internal standard

for the accurate quantification of its non-deuterated analog in complex matrices by LC-MS or

GC-MS.[8][9] The deuterated standard co-elutes with the analyte, experiencing similar matrix

effects and ionization suppression or enhancement, which allows for reliable correction of these

sources of error.[2][8]

Experimental Workflow for LC-MS/MS Quantification
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LC-MS/MS Quantification Workflow

Sample Preparation
(Spike with Internal Standard)

Liquid Chromatography
(Separation)

Mass Spectrometry
(Detection and Quantification)

Data Analysis
(Calibration Curve)

Analyte Concentration

Click to download full resolution via product page

Caption: General workflow for quantitative analysis using an internal standard.

Step-by-Step Protocol:
Preparation of Stock Solutions:

Prepare a stock solution of the analyte (4,4-dimethylcyclohexanone) of a known

concentration in a suitable solvent (e.g., methanol or acetonitrile).

Prepare a stock solution of the internal standard (4,4-Dimethyl-cyclohexanone-2,2,6,6-
d4) of a known concentration in the same solvent.

Preparation of Calibration Standards:
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Create a series of calibration standards by serially diluting the analyte stock solution to

cover the expected concentration range in the samples.

Spike each calibration standard with a constant, known concentration of the internal

standard stock solution.

Sample Preparation:

To each unknown sample, add the same constant, known concentration of the internal

standard as was added to the calibration standards.[10]

Perform any necessary sample extraction or cleanup procedures (e.g., protein

precipitation, solid-phase extraction).

LC-MS/MS Analysis:

Inject the prepared calibration standards and samples into the LC-MS/MS system.

Develop a chromatographic method that provides good separation and peak shape for

both the analyte and the internal standard.

Optimize the mass spectrometer parameters for the detection of both the analyte and the

internal standard. This will involve selecting appropriate precursor and product ions for

multiple reaction monitoring (MRM).

Data Analysis:

For each injection, determine the peak area of the analyte and the internal standard.

Calculate the ratio of the analyte peak area to the internal standard peak area for each

calibration standard.

Construct a calibration curve by plotting the peak area ratio against the known

concentration of the analyte in the calibration standards.

For the unknown samples, calculate the peak area ratio and use the calibration curve to

determine the concentration of the analyte.
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Potential in Metabolic Studies
Deuterium-labeled compounds are valuable tools for tracing metabolic pathways.[11] 4,4-
Dimethyl-cyclohexanone-2,2,6,6-d4 could potentially be used to study the metabolism of 4,4-

dimethylcyclohexanone in biological systems. By administering the deuterated compound,

researchers can track its conversion to various metabolites using mass spectrometry, as the

deuterium label will be retained in the metabolic products, allowing them to be distinguished

from endogenous compounds.

Conclusion
4,4-Dimethyl-cyclohexanone-2,2,6,6-d4 is a valuable tool for researchers and analytical

scientists. Its primary utility as an internal standard in mass spectrometry-based quantification

ensures high accuracy and precision by correcting for analytical variability.[3] The principles

and protocols outlined in this guide provide a framework for the effective synthesis,

characterization, and application of this and similar deuterated compounds in demanding

research and drug development settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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